3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(o-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole
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Description
3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(o-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H28N6OS and its molecular weight is 436.58. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research has been conducted on the synthesis and antimicrobial activities of various azole derivatives, including 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives. These studies often involve the creation of compounds containing piperazine and morpholine moieties. For instance, Başoğlu et al. (2013) synthesized compounds starting from furan-2-carbohydrazide and assessed their antimicrobial activities, finding some of them displayed activity against tested microorganisms (Başoğlu et al., 2013). Similarly, Demirci et al. (2017) synthesized thiomorpholine derivatives to evaluate their antimicrobial, antiglucosidase, antilipase, anti-urease, and antioxidant activities, observing good to moderate antibacterial and/or antifungal activity for most compounds (Demirci et al., 2017).
Antitubercular Activities
Pulipati et al. (2016) designed and synthesized a series of compounds with piperidine, piperazine, morpholine, and thiomorpholine appendages attached to dibenzo[b,d]thiophene-1,2,3-triazoles utilizing azide-alkyne click chemistry. The synthesized compounds were screened for in vitro antimycobacterial activity against Mycobacterium tuberculosis H37Rv, with some showing potent activity (Pulipati et al., 2016).
Synthesis and Biological Evaluation
Further, compounds with structures incorporating oxadiazole and piperidine have been synthesized and evaluated for various biological activities. For example, compounds containing 1,3,4-oxadiazole moieties have been assessed for their antimicrobial and anti-proliferative activities, indicating potential for development into therapeutic agents (Al-Wahaibi et al., 2021).
properties
IUPAC Name |
5-[[4-(2-methylphenyl)piperazin-1-yl]methyl]-3-(6-thiomorpholin-4-ylpyridin-3-yl)-1,2,4-oxadiazole |
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InChI |
InChI=1S/C23H28N6OS/c1-18-4-2-3-5-20(18)28-10-8-27(9-11-28)17-22-25-23(26-30-22)19-6-7-21(24-16-19)29-12-14-31-15-13-29/h2-7,16H,8-15,17H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRSXOAJRSZLGPP-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)CC3=NC(=NO3)C4=CN=C(C=C4)N5CCSCC5 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N6OS |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.6 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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